Cas no 112533-27-4 (4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro-)
![4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro- structure](https://www.kuujia.com/scimg/cas/112533-27-4x500.png)
112533-27-4 structure
Product name:4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro-
4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro- Chemical and Physical Properties
Names and Identifiers
-
- 4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro-
- 4,1,3-Ethanediylidenecyclopenta[cd,gh]pentalene-6,7(1H)-dione, decahydro-
- DTXSID80920833
- octahydro-1,5,6-(ethane[1,1,2]triyl)dicyclopenta[cd,gh]pentalene-2,4(1H,2aH)-dione
- 4,1,3-Ethanediylidenecyclopenta(cd,gh)pentalene-6,7(1H)-dione, decahydro-
- 112533-27-4
-
- Inchi: InChI=1S/C14H14O2/c15-13-5-2-6-10-8-3-1-4(12(8)14(6)16)11(13)7(3)9(5)10/h3-12H,1-2H2
- InChI Key: QQZUYDRWCOEIBP-UHFFFAOYSA-N
- SMILES: O=C1C2C3C4C(C2)C(=O)C2C4C4CC2C1C34
Computed Properties
- Exact Mass: 214.09942
- Monoisotopic Mass: 214.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 441
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Density: 1.462
- Boiling Point: 385.5°Cat760mmHg
- Flash Point: 144.5°C
- Refractive Index: 1.675
- PSA: 34.14
4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro- Related Literature
-
Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
-
Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
-
3. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
-
4. Book reviews
-
Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
112533-27-4 (4,1,3-Ethanylylidenedicyclopenta[cd,gh]pentalene-6,7(1H)-dione,decahydro-) Related Products
- 76-22-2(Camphor)
- 6004-60-0(1-cyclopentylethan-1-one)
- 700-58-3(Adamantanone)
- 1120-72-5(2-methylcyclopentan-1-one)
- 566-65-4((5a)-Pregnane-3,20-dione)
- 823-76-7(1-cyclohexylethan-1-one)
- 464-48-2((1S,4S)-1,7,7-trimethylnorbornan-2-one)
- 10458-14-7(Menthone)
- 464-49-3((+)-Camphor)
- 583-60-8(2-Methylcyclohexanone)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
